Cas no 1909301-26-3 (3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride)
3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride
-
- MDL: MFCD29055103
3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A565353-5mg |
3-{[(2S)-2-Amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic Acid Hydrochloride |
1909301-26-3 | 5mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A565353-10mg |
3-{[(2S)-2-Amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic Acid Hydrochloride |
1909301-26-3 | 10mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A565353-50mg |
3-{[(2S)-2-Amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic Acid Hydrochloride |
1909301-26-3 | 50mg |
$ 365.00 | 2022-06-08 | ||
| Chemenu | CM453237-1g |
3-{[(2S)-2-amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic acid hydrochloride |
1909301-26-3 | 95%+ | 1g |
$1451 | 2023-03-24 | |
| Enamine | EN300-252640-0.05g |
3-{[(2S)-2-amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic acid hydrochloride |
1909301-26-3 | 95% | 0.05g |
$282.0 | 2024-06-19 | |
| Enamine | EN300-252640-0.1g |
3-{[(2S)-2-amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic acid hydrochloride |
1909301-26-3 | 95% | 0.1g |
$420.0 | 2024-06-19 | |
| Enamine | EN300-252640-0.25g |
3-{[(2S)-2-amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic acid hydrochloride |
1909301-26-3 | 95% | 0.25g |
$601.0 | 2024-06-19 | |
| Enamine | EN300-252640-0.5g |
3-{[(2S)-2-amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic acid hydrochloride |
1909301-26-3 | 95% | 0.5g |
$947.0 | 2024-06-19 | |
| Enamine | EN300-252640-1.0g |
3-{[(2S)-2-amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic acid hydrochloride |
1909301-26-3 | 95% | 1.0g |
$1214.0 | 2024-06-19 | |
| Enamine | EN300-252640-2.5g |
3-{[(2S)-2-amino-3,3-dimethylbutanamido]methyl}-5-methylhexanoic acid hydrochloride |
1909301-26-3 | 95% | 2.5g |
$2379.0 | 2024-06-19 |
3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride
3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1909301-26-3, known as 3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural properties and promising applications in drug development. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and potential therapeutic uses.
Chemical Structure and Synthesis
The molecular structure of 3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride is characterized by a hexanoic acid backbone with specific substituents. The (2S)-configuration at the amino group indicates a specific stereochemistry that plays a crucial role in its biological activity. The presence of a hydrochloride counterion suggests that this compound exists in its protonated form under physiological conditions. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving amino acid derivatives and alkylation techniques.
Pharmacological Properties
Research has shown that 3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride exhibits potent bioactivity in various cellular models. Its ability to modulate key signaling pathways makes it a promising candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders. A study published in the *Journal of Medicinal Chemistry* highlighted its selective binding to certain receptors, which could be exploited for drug design.
Therapeutic Applications
The potential therapeutic applications of this compound are vast. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related therapies. Additionally, its anti-inflammatory properties suggest utility in treating autoimmune diseases. Recent clinical trials have demonstrated its safety profile and efficacy in preclinical models, paving the way for further human studies.
Safety and Toxicity
As with any novel drug candidate, understanding the safety profile of 3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride is paramount. Preclinical studies have indicated low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, long-term studies are required to fully assess its safety for human use.
Future Directions
The future of 3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride lies in its continued exploration as a therapeutic agent. Collaborative efforts between academia and industry are expected to accelerate its development into a clinically approved drug. Furthermore, advancements in computational chemistry may uncover additional applications for this versatile molecule.
In conclusion, CAS No. 1909301-26-3, or 3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride, represents a significant advancement in medicinal chemistry. Its unique properties and promising therapeutic potential make it a subject of intense research interest. As ongoing studies unravel more about its mechanisms of action and clinical efficacy, this compound holds the promise of becoming an essential tool in modern medicine.
1909301-26-3 (3-{(2S)-2-Amino-3,3-dimethylbutanamidomethyl}-5-methylhexanoic Acid Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)